1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(2,4-dimethylanilino)-2-oxoethyl]-N-[4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H29N5O3S/c1-14-4-5-18(15(2)10-14)25-20(29)12-27-8-6-16(7-9-27)21(30)26-22-24-17(13-31-22)11-19(28)23-3/h4-5,10,13,16H,6-9,11-12H2,1-3H3,(H,23,28)(H,25,29)(H,24,26,30)
• InChI Key: VQIOLWPOOQFANS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2CCC(CC2)C(=O)NC3=NC(=CS3)CC(=O)NC)C
• Molecular Formula: C22H29N5O3S
• Molecular Weight: 443.6 g/mol
• CAS No.: 1203263-53-9

Description

1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H29N5O3S and its molecular weight is 443.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Antitumor Agents : Novel compounds derived from heterocyclic scaffolds have been synthesized and evaluated for their antimicrobial and antitumor activities. For example, thiazolidinone derivatives have shown potential against a range of bacterial and fungal species, indicating their usefulness in developing new antimicrobial agents (Patel et al., 2012). Similarly, benzodifuranyl derivatives have exhibited anti-inflammatory and analgesic properties, suggesting their application in creating new therapeutic agents for inflammation and pain management (Abu‐Hashem et al., 2020).

• Cytotoxic Activity : Carboxamide derivatives of benzo[b][1,6]naphthyridines have been explored for their cytotoxic activity against various cancer cell lines, demonstrating significant potential in cancer therapy (Deady et al., 2003).

Material Science Applications

• Dyeing Polyester Fibers : Novel arylazothiazole disperse dyes containing selenium have been synthesized and applied to polyester fabrics, showing not only high efficiency in dyeing but also biological activity that could make them useful in medical textiles (Khalifa et al., 2015).

Conformational Analysis

• Molecular Interaction Studies : Compounds such as N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide have been studied for their conformational analysis and interaction with cannabinoid receptors, aiding in the development of selective antagonists for therapeutic purposes (Shim et al., 2002).